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Introduction
The emergence of drug-resistant Human Immunodeficiency Virus type 1 (HIV-1) strains is a

significant challenge in the clinical management of HIV/AIDS. The HIV-1 protease inhibitor

Indinavir (IDV) has been a component of highly active antiretroviral therapy (HAART).

However, its efficacy can be compromised by the selection of resistant viral variants.

Understanding the mechanisms of resistance and developing next-generation inhibitors

requires robust in vitro models for generating and characterizing drug-resistant HIV-1. These

application notes provide detailed protocols for the establishment of Indinavir-resistant HIV-1

strains in cell culture, methods for their characterization, and a summary of key resistance data.
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HIV-1 Protease
Mutant

Indinavir IC50 (nM)
Range

Fold Change vs.
Wild-Type

Key Amino Acid
Substitutions

Wild-Type (WT) 1 - 11 1 -

M46I - 2 - 5

Methionine to

Isoleucine at position

46

V82A - 5 - 15
Valine to Alanine at

position 82

I84V - 10 - 30
Isoleucine to Valine at

position 84

M46I/V82A - 15 - 40
Combined M46I and

V82A

V82A/I84V - >50
Combined V82A and

I84V

Quadruple Mutant

(V32I/M46L/A71V/V82

I)

-
~9.8 (relative to A-

77003)
Multiple substitutions

Note: IC50 values can vary based on the specific HIV-1 strain, cell line, and assay conditions

used. The fold change is a common metric for comparing resistance levels.

Table 2: Cross-Resistance of Indinavir-Resistant HIV-1
Mutants to Other Protease Inhibitors (Fold Change in
IC50)
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Protease
Mutant

Lopinavir
(LPV)

Atazanavi
r (ATV)

Darunavir
(DRV)

Saquinavi
r (SQV)

Nelfinavir
(NFV)

Amprena
vir (APV)

M46I 1 - 3 1 - 2 <1 - - -

V82A 2 - 5 1 - 3 1 - 2 - - -

I84V 10 - 20 3 - 7 2 - 5 - - -

M46I/V82A 5 - 15 3 - 8 2 - 4 - - -

V82A/I84V >30 5 - 15 3 - 8 - - -

Quadruple

Mutant

(G48V/A71

V/I84V/L90

M)

- - - 3.8 - 1.8

Quadruple

Mutant

(V32I/M46

L/A71V/V8

2I)

- - -

Hypersusc

eptible (5-6

fold)

- 1.5

Note: "-" indicates data not readily available in the searched literature. Cross-resistance profiles

are complex and can be influenced by the specific combination of mutations.

Experimental Protocols
Protocol 1: In Vitro Selection of Indinavir-Resistant HIV-1
by Serial Passage
This protocol describes a common method for generating drug-resistant HIV-1 variants in a

stepwise manner.

Materials:

HIV-1 permissive cell line (e.g., MT-2 or MT-4 cells)
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Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum, penicillin, and

streptomycin)

Wild-type HIV-1 stock (e.g., NL4-3)

Indinavir sulfate

96-well or 24-well cell culture plates

HIV-1 p24 Antigen ELISA kit

Procedure:

Cell Culture and Infection:

Culture MT-2 or MT-4 cells in complete medium.

Seed the cells in a culture plate at an appropriate density.

Infect the cells with a wild-type HIV-1 stock at a multiplicity of infection (MOI) that allows

for robust viral replication.

Initial Drug Concentration:

The starting concentration of Indinavir should be at or near the 50% effective

concentration (EC50) or 50% inhibitory concentration (IC50) for the wild-type virus.[1] For

Indinavir, this is typically in the low nanomolar range.[2][3]

Serial Passage and Drug Escalation:

Culture the infected cells in the presence of the initial Indinavir concentration.

Monitor viral replication by observing cytopathic effects (CPE) or by measuring p24

antigen levels in the culture supernatant every 3-4 days.[2]

When viral replication is evident (i.e., significant CPE or a peak in p24 levels), harvest the

cell-free supernatant containing the virus.
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Use this viral supernatant to infect fresh cells in a new culture plate.

Increase the concentration of Indinavir by a factor of 1.5 to 2 with each subsequent

passage.[1] The drug concentration should only be increased once the virus demonstrates

efficient spread through the culture.[2]

Continue this process of serial passage with escalating drug concentrations for multiple

passages (e.g., 50-95 passages).[1]

Monitoring and Analysis:

At each passage, monitor viral replication.

Once the virus can consistently replicate at a significantly higher Indinavir concentration

(e.g., >10-fold the initial IC50), the resistance level should be quantified using a

phenotypic susceptibility assay (see Protocol 2).

The proviral DNA from the resistant virus should be sequenced to identify mutations in the

protease gene.

Protocol 2: Phenotypic Susceptibility Assay
This assay determines the concentration of a drug required to inhibit viral replication by 50%

(IC50).

Materials:

Resistant viral strains (from Protocol 1 or site-directed mutagenesis)

Wild-type HIV-1 stock (as a control)

Target cells (e.g., TZM-bl reporter cells or PHA-stimulated PBMCs)

Serial dilutions of Indinavir

96-well cell culture plates
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Method for quantifying viral replication (e.g., Luciferase assay for TZM-bl cells, p24 ELISA for

PBMCs)

Procedure:

Virus Preparation:

Prepare stocks of the resistant and wild-type viruses.

Titer the virus stocks to determine the appropriate amount for infection.

Infection and Drug Treatment:

Seed target cells in 96-well plates.

Infect the cells with a pre-titered amount of virus.

Immediately after infection, add serial dilutions of Indinavir to the appropriate wells.

Include control wells with no drug.

Incubation and Quantification:

Incubate the plates at 37°C in a humidified, 5% CO2 incubator.

After a set period (e.g., 48 hours for TZM-bl cells, 4-7 days for PBMCs), quantify viral

replication using the chosen method.

Data Analysis:

Plot the percentage of inhibition of viral replication against the logarithm of the Indinavir

concentration.

Fit the data to a dose-response curve to calculate the IC50 value.

The fold change in resistance is calculated by dividing the IC50 of the resistant virus by

the IC50 of the wild-type virus.

Protocol 3: HIV-1 p24 Antigen ELISA
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This protocol provides a general outline for a sandwich ELISA to quantify p24 antigen in cell

culture supernatants.

Materials:

HIV-1 p24 Antigen ELISA kit (follow manufacturer's instructions)

Culture supernatants from HIV-1 infected cells

96-well microplate reader

General Procedure:

Plate Coating: Coat a 96-well plate with a capture antibody specific for HIV-1 p24 and

incubate.

Sample and Standard Incubation: Add standards, controls, and test samples (culture

supernatants) to the wells. Incubate to allow p24 to bind to the capture antibody.

Washing: Wash the plate to remove unbound materials.

Detection Antibody: Add a biotinylated anti-p24 detection antibody to each well and incubate.

Enzyme Conjugate: Add Streptavidin-HRP conjugate and incubate.

Substrate Addition: Add a substrate solution (e.g., TMB) and incubate to allow for color

development.

Stop Reaction: Add a stop solution to terminate the reaction.

Read Absorbance: Measure the absorbance at the appropriate wavelength using a

microplate reader.

Data Analysis: Generate a standard curve by plotting the absorbance of the standards

against their known concentrations. Use the standard curve to determine the concentration

of p24 in the test samples.

Mandatory Visualizations
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Initial Setup

Resistance Selection Cycle (Repeat)

Analysis of Resistant Strain

Start with Wild-Type HIV-1

Infect Cells with Virus

Culture Permissive Cells (e.g., MT-2)

Add Indinavir (Initial IC50)

Culture and Monitor Viral Replication (p24 ELISA)

Harvest Viral Supernatant

If replication observed

Increase Indinavir Concentration (1.5-2x)

Escalate drug for next passage

Passage to fresh cells

Phenotypic Susceptibility Assay (IC50)

After multiple passages

Genotypic Sequencing (Protease Gene)

Characterized Indinavir-Resistant HIV-1 Strain

Click to download full resolution via product page

Caption: Experimental workflow for generating Indinavir-resistant HIV-1.
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Mechanism of Indinavir Action and Resistance

Wild-Type HIV-1

Indinavir-Resistant HIV-1
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Protease Inhibition
(No Viral Maturation)

Mutated Protease Active Site
(e.g., M46I, V82A, I84V)

Reduced Binding Affinity

Indinavir

Protease Function Restored
(Viral Maturation Occurs)

Click to download full resolution via product page

Caption: Mechanism of Indinavir resistance in HIV-1 protease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Drug Resistance Mechanism of M46I-Mutation-Induced Saquinavir Resistance in HIV-1
Protease Using Molecular Dynamics Simulation and Binding Energy Calculation | MDPI
[mdpi.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15810204/docs?utm_src=pdf-body-img#establishing-indinavir-resistant-hiv-1-strains-in-cell-culture-application-notes-and-protocols
https://www.benchchem.com/product/b15810204/docs?utm_src=pdf-body#establishing-indinavir-resistant-hiv-1-strains-in-cell-culture-application-notes-and-protocols
https://www.benchchem.com/product/b15810204?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1999-4915/14/4/697
https://www.mdpi.com/1999-4915/14/4/697
https://www.mdpi.com/1999-4915/14/4/697
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15810204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Selection of HIV-1 for resistance to fifth-generation protease inhibitors reveals two
independent pathways to high-level resistance | eLife [elifesciences.org]

3. In Vitro Selection of HIV-1 CRF08_BC Variants Resistant to Reverse Transcriptase
Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Establishing Indinavir-Resistant HIV-1 Strains in Cell
Culture: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15810204/docs#establishing-indinavir-resistant-hiv-
1-strains-in-cell-culture-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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